Cas no 2034-60-8 (Vanilloylacetyl)

• Product Name: Vanilloylacetyl
• CAS No: 2034-60-8
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2052619
• PubChem ID: 14123044
• Update Time: 2025-05-21

Vanilloylacetyl Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-3-methoxy-phenyl)-propan-1,2-dion
• 1-(4-Hydroxy-3-methoxy-phenyl)-propandion-(1,2)
• Acetylvanilloyl
• 1-(4-hydroxy-3-methoxy-phenyl)-propane-1,2-dione
• 1--propandion-(1,2)
• 1--propandion-(1.2)
• Vanilloyl-methyl-keton
• 2034-60-8
• 1-(4-hydroxy-3-methoxyphenyl)propane-1,2-dione
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro- 1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, [1S-[1alpha,7(2R*,3R*),7aal pha]]-
• SCHEMBL310113
• DTXSID001313630
• Vanilloyl methyl ketone
• Vanilloylacetyl
• BCUDLMOGCPZQHY-UHFFFAOYSA-N
• Propioguaiacone, .alpha.-oxy

• Inchi： 1S/C10H10O4/c1-6(11)10(13)7-3-4-8(12)9(5-7)14-2/h3-5,12H,1-2H3
• InChI Key： BCUDLMOGCPZQHY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C(C)=O)=O)=C1)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Vanilloylacetyl

Vanilloylacetyl and CAS No. 2034-60-8: A Comprehensive Overview

The compound with the CAS number 2034-60-8 is known as Vanilloylacetyl, a versatile chemical entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and biochemical studies.

Vanilloylacetyl belongs to the class of phenolic derivatives, which are widely recognized for their biological activities and pharmacological properties. The presence of both vanillyl and acetyl groups in its molecular framework imparts distinct chemical and biological characteristics, making it a valuable intermediate in synthetic chemistry. The compound's structure allows for modifications that can enhance its bioavailability and therapeutic efficacy, making it a subject of extensive research in medicinal chemistry.

In recent years, the study of Vanilloylacetyl has been influenced by advancements in computational chemistry and molecular modeling. These techniques have enabled researchers to predict the interactions of this compound with biological targets with high precision. For instance, studies have shown that Vanilloylacetyl can interact with enzymes and receptors involved in pain perception and inflammation, suggesting its potential as an anti-inflammatory agent.

The pharmacological profile of Vanilloylacetyl has been further explored through preclinical studies. Research indicates that this compound may possess analgesic properties by modulating the activity of certain neurotransmitter systems. Additionally, its ability to inhibit specific enzymes has been linked to potential applications in managing chronic inflammatory conditions. These findings have prompted investigations into its efficacy in animal models, providing insights into its possible role in human therapeutics.

The synthesis of Vanilloylacetyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also allow for the introduction of structural modifications that can fine-tune the biological activity of the compound.

The role of computational tools in optimizing the synthesis of Vanilloylacetyl cannot be overstated. Molecular modeling software has been instrumental in predicting optimal reaction pathways and identifying potential intermediates. This approach has significantly reduced the time and resources required for developing efficient synthetic routes, thereby accelerating the discovery process.

In addition to its pharmacological applications, Vanilloylacetyl has shown promise in biochemical research. Its interaction with various biomolecules has been studied to understand mechanisms underlying several physiological processes. For instance, research has explored how this compound affects cellular signaling pathways involved in neuroprotection and antioxidant activity. These studies highlight its potential as a lead compound for developing drugs targeting neurological disorders.

The environmental impact of synthesizing and utilizing Vanilloylacetyl is another area of concern. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives aimed at promoting environmentally friendly chemical processes.

The future prospects of Vanilloylacetyl are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its role in treating neurodegenerative diseases and enhancing cognitive function are among the key areas of interest. Furthermore, exploring its potential as a prodrug or combination therapy could offer new strategies for managing complex medical conditions.

In conclusion, Vanilloylacetyl, identified by CAS number 2034-60-8, is a multifaceted compound with significant implications in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in advancing medical science.